N-(tert-butyl)-2-[(cyclopropylcarbonyl)amino]benzamide

• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol
• IUPAC Name: N-tert-butyl-2-(cyclopropanecarbonylamino)benzamide
• InChI: InChI=1S/C15H20N2O2/c1-15(2,3)17-14(19)11-6-4-5-7-12(11)16-13(18)10-8-9-10/h4-7,10H,8-9H2,1-3H3,(H,16,18)(H,17,19)
• InChI Key: YRRBWEFVDYWLJE-UHFFFAOYSA-N
• SMILES: CC(C)(C)NC(=O)C1=CC=CC=C1NC(=O)C2CC2

Description

N-(tert-butyl)-2-[(cyclopropylcarbonyl)amino]benzamide, commonly known as BAY 43-9006, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

BAY 43-9006 exerts its therapeutic effects through the inhibition of several protein kinases, including Raf-1, B-Raf, and VEGFR-2. By inhibiting these kinases, BAY 43-9006 disrupts signaling pathways involved in cell proliferation, angiogenesis, and tumor growth. This ultimately leads to the suppression of tumor growth and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
BAY 43-9006 has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that BAY 43-9006 inhibits the proliferation of cancer cells and induces apoptosis. In vivo studies have shown that BAY 43-9006 suppresses tumor growth and angiogenesis in animal models of cancer. BAY 43-9006 has also been shown to have anti-inflammatory effects in animal models of autoimmune disorders.

Advantages and Limitations for Lab Experiments

BAY 43-9006 has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has a well-defined mechanism of action and has been extensively studied in vitro and in vivo. However, BAY 43-9006 also has some limitations. It has low solubility in water, which can make it difficult to administer in animal studies. It also has a short half-life, which can limit its effectiveness in some experimental settings.

Future Directions

There are several future directions for the study of BAY 43-9006. One area of research is the development of more potent and selective inhibitors of Raf-1 and B-Raf. Another area of research is the investigation of the combination of BAY 43-9006 with other chemotherapeutic agents for the treatment of cancer. Additionally, the potential use of BAY 43-9006 in the treatment of other diseases, such as viral infections and autoimmune disorders, warrants further investigation.

Synthesis Methods

BAY 43-9006 can be synthesized through a multi-step process involving the reaction of tert-butylamine with 2-chloro-5-nitrobenzoic acid followed by the reduction of the nitro group and subsequent coupling with cyclopropylcarbonyl chloride. The resulting product is then purified through column chromatography to obtain BAY 43-9006 in its pure form.

Scientific Research Applications

BAY 43-9006 has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the activity of several protein kinases, including Raf-1, B-Raf, and VEGFR-2, which are involved in cell proliferation, angiogenesis, and tumor growth. BAY 43-9006 has also been investigated for its potential use in the treatment of other diseases, such as autoimmune disorders and viral infections.